![molecular formula C14H21FN2O2 B294849 N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide](/img/structure/B294849.png)
N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide
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Overview
Description
N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide, also known as Flecainide, is a class Ic antiarrhythmic drug that is used to treat cardiac arrhythmias. It was first synthesized in the 1960s and has since been used in the treatment of various heart conditions.
Mechanism of Action
N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide blocks sodium channels in the heart, which reduces the influx of sodium ions into the cells. This slows down the conduction of electrical impulses, which stabilizes the heart rhythm. This compound also has a weak beta-blocking effect, which further slows down the heart rate.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on the heart. It reduces the excitability of cardiac cells, prolongs the duration of the action potential, and slows down the conduction of electrical impulses. This compound also has a negative inotropic effect, which reduces the contractility of the heart muscle.
Advantages and Limitations for Lab Experiments
N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, making it a reliable tool for studying cardiac arrhythmias. This compound is also readily available and can be easily synthesized in the lab. However, there are also limitations to using this compound in lab experiments. It can have toxic effects on cardiac cells at high concentrations, and its effects can vary depending on the type of cardiac arrhythmia being studied.
Future Directions
There are several potential future directions for research on N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide. One area of interest is the development of more targeted antiarrhythmic drugs that can selectively block specific types of sodium channels in the heart. Another area of research is the use of this compound in combination with other drugs to treat cardiac arrhythmias. Additionally, there is a need for further studies to determine the long-term effects of this compound on the heart and to identify potential side effects.
Synthesis Methods
N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide can be synthesized through a multi-step process that involves the reaction of 4-fluorophenol with ethyl chloroacetate, followed by the reaction of the resulting product with diethylamine. The final product is obtained through purification and isolation steps. This method has been optimized to ensure high yield and purity of the product.
Scientific Research Applications
N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide has been extensively studied for its antiarrhythmic properties. It has been shown to be effective in treating various types of cardiac arrhythmias, including atrial fibrillation, ventricular tachycardia, and supraventricular tachycardia. This compound works by blocking sodium channels in the heart, which slows down the conduction of electrical impulses and stabilizes the heart rhythm.
Properties
Molecular Formula |
C14H21FN2O2 |
---|---|
Molecular Weight |
268.33 g/mol |
IUPAC Name |
N-[2-(diethylamino)ethyl]-2-(4-fluorophenoxy)acetamide |
InChI |
InChI=1S/C14H21FN2O2/c1-3-17(4-2)10-9-16-14(18)11-19-13-7-5-12(15)6-8-13/h5-8H,3-4,9-11H2,1-2H3,(H,16,18) |
InChI Key |
QRRBYFRYJBZUNM-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCNC(=O)COC1=CC=C(C=C1)F |
Canonical SMILES |
CCN(CC)CCNC(=O)COC1=CC=C(C=C1)F |
Origin of Product |
United States |
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